N-(2-cyanophenyl)-N'-[2-(2-isopropyl-5-methylphenoxy)ethyl]urea

• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 1-(2-cyanophenyl)-3-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]urea
• InChI: InChI=1S/C20H23N3O2/c1-14(2)17-9-8-15(3)12-19(17)25-11-10-22-20(24)23-18-7-5-4-6-16(18)13-21/h4-9,12,14H,10-11H2,1-3H3,(H2,22,23,24)
• InChI Key: OYVXZSYSBLBYDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCNC(=O)NC2=CC=CC=C2C#N

Description

• N-(2-cyanophenyl)-N’-[2-(2-isopropyl-5-methylphenoxy)ethyl]urea, also known as Ibuprofen impurity A , is a derivative of urea.
• Its chemical formula is C₁₉H₂₀N₂O₃ .
• The compound features a cyanophenyl group, an isopropyl-5-methylphenoxyethyl group, and a urea moiety.
• It is commonly encountered as an impurity in pharmaceutical formulations containing ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID).

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• As an impurity, it does not exert a direct therapeutic effect.
• understanding its metabolism and potential interactions with ibuprofen is essential.
• Ibuprofen itself acts as a nonselective inhibitor of cyclooxygenase (COX) enzymes, reducing inflammation and pain.

Comparison with Similar Compounds

Similar Compounds: